2-(4-Fluorophenyl)benzoxazole-4-carboxylic acid
Cat. No. B8373895
M. Wt: 257.22 g/mol
InChI Key: FWCMFIBVHSCOAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07781430B2
Procedure details
2-(4-Fluorophenyl)benzoxazole-4-carboxylic acid was prepared via the lithium hydroxide mediated hydrolysis of methyl 2-(4-fluorophenyl)benzoxazole-4-carboxylate as described in Step B of Example 14. This material was obtained in 60% yield as a white solid: 1H NMR (500 MHz, CDCl3) δ 8.32 (dd, J=14.9, 11.8 Hz, 2H), 8.17 (d, J=13.1 Hz, 1H), 7.83 (d, J=13.6 Hz, 1H), 7.53 (t, J=13.4 Hz, 1H), 7.29 (m, 2H). MS (ESI) m/z 258 [M+H]+
Name
methyl 2-(4-fluorophenyl)benzoxazole-4-carboxylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
60%
Identifiers
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REACTION_CXSMILES
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[OH-].[Li+].[F:3][C:4]1[CH:9]=[CH:8][C:7]([C:10]2[O:11][C:12]3[C:13](=[C:15]([C:19]([O:21]C)=[O:20])[CH:16]=[CH:17][CH:18]=3)[N:14]=2)=[CH:6][CH:5]=1>>[F:3][C:4]1[CH:5]=[CH:6][C:7]([C:10]2[O:11][C:12]3[C:13](=[C:15]([C:19]([OH:21])=[O:20])[CH:16]=[CH:17][CH:18]=3)[N:14]=2)=[CH:8][CH:9]=1 |f:0.1|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Li+]
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Name
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methyl 2-(4-fluorophenyl)benzoxazole-4-carboxylate
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=CC=C(C=C1)C=1OC=2C(N1)=C(C=CC2)C(=O)OC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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This material was obtained in 60% yield as a white solid
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC1=CC=C(C=C1)C=1OC=2C(N1)=C(C=CC2)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 60% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
